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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate

CAS No.: 78303-74-9

Cat. No.: B3331117

Get Quote

Executive Summary
Butyl 2-hydroxyethanesulfonate (CAS: Derivative of 107-36-8) represents a structural class

of sulfonate esters often encountered as reactive intermediates or potential genotoxic

impurities (PGIs) in pharmaceutical synthesis. Unlike their acyl isethionate counterparts (used

widely as surfactants), sulfonate esters possess inherent alkylating potential. This guide details

a rigorous in silico framework to model its physicochemical stability, hydrolytic kinetics, and

toxicological profile.

The following protocols prioritize ICH M7 compliance (assessment of mutagenic impurities) and

first-principles quantum mechanics to predict reactivity before wet-lab synthesis.

Part 1: Molecular Definition & Quantum Mechanical
Characterization
Structural Disambiguation
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To ensure modeling accuracy, the target molecule is defined as the sulfonate ester linkage

between isethionic acid and n-butanol.

SMILES:CCCCOS(=O)(=O)CCO

Key Moiety: The electrophilic

-carbon of the butyl group, susceptible to nucleophilic attack (

).

Density Functional Theory (DFT) Protocol
Objective: Determine the ground-state geometry, electrostatic potential (ESP) map, and frontier

orbital energies to predict electrophilicity.

Methodology:

Software: Gaussian 16 or ORCA 5.0.

Functional/Basis Set: B3LYP/6-311++G(d,p). The inclusion of diffuse functions (++) is critical

for describing the lone pairs on the sulfonyl oxygens and the anionic character of transition

states.

Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model)

using water (

) to mimic physiological conditions.

Key Output Metrics:

LUMO Energy: A lower LUMO suggests higher susceptibility to nucleophilic attack (DNA

alkylation risk).

Global Electrophilicity Index (

): Calculated as

, where
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is chemical potential and

is chemical hardness.

DFT Workflow Visualization
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Figure 1: Standardized DFT workflow for characterizing sulfonate esters. Optimization must be

followed by frequency analysis to ensure a true local minimum.

Part 2: Hydrolytic Stability & Reactivity Modeling
Causality: Sulfonate esters are liable to hydrolysis.[1] Understanding the mechanism (C-O

cleavage vs. S-O cleavage) determines whether the molecule acts as an alkylating agent

(toxic) or simply degrades into isethionic acid and butanol (benign).

Transition State (TS) Search Protocol
Hypothesis: The hydrolysis proceeds via an

mechanism where water attacks the

-carbon of the butyl group.

Step-by-Step Protocol:

Reactant Complex: Model Butyl 2-hydroxyethanesulfonate +

(one explicit water as nucleophile, one as proton shuttle).

TS Guess: Perform a relaxed potential energy surface (PES) scan, decreasing the distance

between the water oxygen and the butyl

-carbon (

).
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Optimization: Use the QST3 (Quadratic Synchronous Transit) method in Gaussian.

Reactant: Ester + Water[2][3]

Product: Isethionic Acid + Butanol

TS Guess: Structure from PES maximum.

Validation: Verify one imaginary frequency corresponding to the

bond formation and

bond breaking.

Kinetic Data Output
Calculate the Gibbs Free Energy of Activation (

).

If

, the ester is considered unstable in aqueous solution at room temperature.

Reference: See Tehrani et al. for benchmarking sulfonate ester hydrolysis barriers [1].

Part 3: ADMET & Toxicity Profiling (ICH M7 Focus)
Critical Insight: As a sulfonate ester, this molecule carries a "structural alert" for genotoxicity. In

silico assessment is the first line of defense under regulatory guidelines (ICH M7).

Mutagenicity Prediction (Ames Test)
Tools: Two complementary methodologies are required by regulators:

Expert Rule-Based: Derek Nexus (Lhasa Ltd). Looks for known toxicophores (e.g., alkyl

sulfonate esters).

Statistical (QSAR): Sarah Nexus or VEGA QSAR (Caesar/Sarpy models).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://chemrxiv.org/doi/10.26434/chemrxiv.11874072
https://www.researchgate.net/publication/319337966_Synthesis_crystallographic_characterization_DFT_and_TD-DFT_studies_of_Oxyma-sulfonate_esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Logic:

Class 1: Known mutagen (e.g., Ethyl methanesulfonate).

Class 3: Alert found, but molecular environment (e.g., steric hindrance of the butyl group)

might mitigate reactivity.

Action: If predicted positive, an Ames test is mandatory. If negative in both models, it may be

treated as a non-mutagenic impurity.

Physicochemical Property Table
The following properties should be calculated using SwissADME or ACD/Percepta to determine

bioavailability and skin permeability.

Property
Predicted Value
(Approx)

Method Interpretation

LogP (Lipophilicity) 0.8 – 1.2 Consensus LogP
Moderately lipophilic;

likely skin permeable.

Water Solubility Soluble ESOL Model

High solubility due to

the hydroxyl group

and sulfonate core.

TPSA ~80 Å² Topological

Good oral

bioavailability (<140

Å²).

Skin Permeability (Kp) -6.5 cm/s Potts-Guy

Potential for

transdermal

absorption (relevant

for cosmetics).

Part 4: Molecular Dynamics (MD) – Solvation &
Membrane Interaction
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Objective: Simulate the behavior of the molecule in a biological environment (e.g., drug delivery

or skin absorption).

Simulation Setup (GROMACS)
Topology Generation:

Use CGenFF (CHARMM General Force Field) for the ligand parameters.

Verify penalty scores; high penalties (>50) require DFT-derived partial charge correction

(RESP charges).

System Construction:

Solvent: TIP3P Water model.

Membrane: POPC lipid bilayer (if testing skin permeation).

Equilibration:

NVT: 100 ps at 300K (Berendsen thermostat).

NPT: 1 ns at 1 bar (Parrinello-Rahman barostat).

Production Run: 100 ns simulation.

MD Analysis Workflow
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Figure 2: GROMACS simulation pipeline. Energy minimization is crucial to remove steric

clashes before pressurizing the system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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